Cas no 34058-50-9 (2-methyl-1H-Indole-4-carboxylic acid)
34058-50-9 structure
Product Name:2-methyl-1H-Indole-4-carboxylic acid
CAS No:34058-50-9
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD13178603
CID:840945
PubChem ID:12280789
Update Time:2025-04-19
2-methyl-1H-Indole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1H-Indole-4-carboxylic acid
- DTXSID40484002
- EN300-106597
- AKOS016846105
- SB14911
- 34058-50-9
- SCHEMBL5738637
- NUBJHNKCWFUFKW-UHFFFAOYSA-N
- Z1255404341
- P18385
- 2-Methyl-1H-indole-4-carboxylicacid
- 2-Methylindole-4-carboxylic Acid
- MFCD13178603
- CS-0051884
- DB-068928
-
- MDL: MFCD13178603
- Inchi: 1S/C10H9NO2/c1-6-5-8-7(10(12)13)3-2-4-9(8)11-6/h2-5,11H,1H3,(H,12,13)
- InChI Key: NUBJHNKCWFUFKW-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1C=C(C)N2)=O
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.340
- Melting Point: 228-231 ºC
- PSA: 53.09
2-methyl-1H-Indole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB535227-250 mg |
2-Methyl-1H-indole-4-carboxylic acid; . |
34058-50-9 | 250MG |
€766.00 | 2022-03-01 | ||
| abcr | AB535227-1 g |
2-Methyl-1H-indole-4-carboxylic acid; . |
34058-50-9 | 1g |
€1,477.00 | 2022-03-01 | ||
| Chemenu | CM148572-1g |
2-Methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 95% | 1g |
$615 | 2023-02-02 | |
| Chemenu | CM148572-1g |
2-Methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 95% | 1g |
$482 | 2021-08-05 | |
| Alichem | A199008366-1g |
2-Methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 95% | 1g |
$659.00 | 2023-09-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2048-100MG |
2-methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 97% | 100MG |
¥ 983.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2048-250MG |
2-methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 97% | 250MG |
¥ 1,570.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2048-500MG |
2-methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 97% | 500MG |
¥ 2,613.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2048-1G |
2-methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 97% | 1g |
¥ 3,913.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2048-5G |
2-methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 97% | 5g |
¥ 11,741.00 | 2023-04-13 |
2-methyl-1H-Indole-4-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
34058-50-9 (2-methyl-1H-Indole-4-carboxylic acid) Related Products
- 155602-26-9(5-Quinolinecarboxylicacid, 2-formyl-)
- 21240-71-1(3,5-dimethyl-7h-pyrido[2,3-c]carbazole-1-carboxylic Acid)
- 104175-33-9(2,6-Dimethylquinoline-4-carboxylic acid)
- 103986-06-7(2,3-Dimethyl-1H-indole-6-carboxylic Acid)
- 14844-73-6(2,3-Dimethyl-1H-indole-5-carboxylic acid)
- 496946-80-6(2-Methyl-1H-indole-5-carboxylic acid)
- 635-80-3(2-Methylquinoline-6-carboxylic acid)
- 634-38-8(2-Methylquinoline-4-carboxylic acid)
- 93189-20-9(2,6,8-Trimethylquinoline-4-carboxylic acid)
- 634-39-9(2-methylquinoline-5-carboxylic acid)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk